ethyl (2E)-2-[(3-nitrophenyl)hydrazinylidene]propanoate
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Description
Ethyl (2E)-2-[(3-nitrophenyl)hydrazinylidene]propanoate, also known as 2-nitro-1-(phenylhydrazinylidene)propionic acid ethyl ester, is an organic compound used in scientific research and lab experiments. It is a yellow powder with a melting point of 91-93°C and a boiling point of 233-235°C. It is insoluble in water, but soluble in ethanol, acetone, and ethyl acetate. This compound is used in various biochemical and physiological studies due to its properties and reactivity.
Scientific Research Applications
Structural Insights and Intermolecular Interactions
Research has delved into the structural aspects of α-dihydrazones, including compounds related to ethyl (2E)-2-[(3-nitrophenyl)hydrazinylidene]propanoate. These studies reveal a complex array of intermolecular interactions responsible for crystal stability, such as π-π interactions and unusual electron donor-acceptor (EDA) interactions, highlighting the compound's potential in materials science and crystal engineering (Bustos et al., 2015).
Synthetic Approaches
The synthesis of related compounds has been reported, emphasizing efficient routes and the role of specific reagents in achieving target structures. For instance, a short synthesis involving Knoevenagel condensation highlights the synthetic versatility of related structures (Nagel et al., 2011). Another study focuses on the enantioselective catalysis for producing β2-homoamino acids, illustrating the compound's relevance in asymmetric synthesis (Rimkus & Sewald, 2003).
Photonic Applications
Hydrazone derivatives structurally related to this compound have been studied for their third-order nonlinear optical properties, indicating potential applications in photonic devices. These materials show promising optical limiting capabilities, essential for developing advanced optical and photonic systems (Nair et al., 2022).
Polymer Chemistry
In polymer science, the reactivity and copolymerization behavior of related trisubstituted ethylenes have been explored, demonstrating the compounds' utility in designing polymers with high glass transition temperatures and substantial dipolar character. Such studies are crucial for developing materials with specific mechanical and thermal properties (Kim et al., 1999).
Properties
IUPAC Name |
ethyl (2E)-2-[(3-nitrophenyl)hydrazinylidene]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O4/c1-3-18-11(15)8(2)12-13-9-5-4-6-10(7-9)14(16)17/h4-7,13H,3H2,1-2H3/b12-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXBCOJHYBVQZQX-XYOKQWHBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=NNC1=CC(=CC=C1)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=N/NC1=CC(=CC=C1)[N+](=O)[O-])/C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18794-99-5 |
Source
|
Record name | 18794-99-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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